Cas no 2137635-22-2 (2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid
• CAS No: 2137635-22-2
• MF: C₈H₁₁F₂NO₃
• MW: 207.174649477005
• CID: 5298160
• Update Time: 2025-05-23

2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{2-oxa-6-azaspiro[3.3]heptan-6-yl}propanoic acid
• 2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid
• 2-Oxa-6-azaspiro[3.3]heptane-6-propanoic acid, α,α-difluoro-

• Inchi： 1S/C8H11F2NO3/c9-8(10,6(12)13)3-11-1-7(2-11)4-14-5-7/h1-5H2,(H,12,13)
• InChI Key： SWMBKCVFQCHCME-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CC2(COC2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: -2.3
• Topological Polar Surface Area: 49.8

Additional information on 2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid (CAS No. 2137635-22-2)

2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137635-22-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic structures, characterized by its unique spiro[3.3]heptane core, which is further functionalized with fluorine atoms and an azaspiro moiety. The presence of these structural features imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The spirocyclic framework of this compound contributes to its rigidity and stability, which are highly desirable traits in drug design. Spiro compounds often exhibit enhanced binding affinity and metabolic stability, making them attractive for the development of bioactive molecules. The fluorine substituents at the 2-position of the propanoic acid moiety play a crucial role in modulating the electronic properties of the molecule, potentially influencing its reactivity and interactions with biological targets.

The aza-spiro[3.3]heptane core is particularly noteworthy, as it introduces a nitrogen atom into the spirocyclic system. This nitrogen can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions or biological macromolecules. Such features are often exploited in the design of enzyme inhibitors and receptor modulators. The propanoic acid functionality at the 3-position provides a carboxylic acid group, which can be further modified to introduce additional pharmacophores or enhance solubility properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the spirocyclic structure can effectively occupy deep binding pockets in target proteins, leading to strong and specific interactions. The combination of fluorine atoms and the aza-spiro moiety may enhance pharmacokinetic properties such as bioavailability and metabolic resistance.

In the realm of drug discovery, this compound has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural motifs make it a versatile building block for designing novel therapeutic agents targeting various diseases, including inflammatory disorders and neurological conditions. The propanoic acid derivative can be further functionalized to introduce hydrophilic or lipophilic groups, tailored to optimize solubility and membrane permeability.

One of the most exciting aspects of this compound is its potential in developing next-generation biologics. The spirocyclic scaffold, combined with the aza-nitrogen, provides a stable platform for conjugation with peptides, antibodies, or other biomolecules. This opens up possibilities for creating targeted drug delivery systems and biologics with enhanced specificity and efficacy. Researchers are particularly interested in exploring its applications in immunotherapy, where precise modulation of immune responses is crucial.

The synthesis of 2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic system requires careful control during synthesis to ensure high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, are being employed to construct this complex framework efficiently.

From a regulatory perspective, this compound must undergo rigorous testing to evaluate its safety and efficacy before it can be considered for clinical use. Preclinical studies are essential to assess its pharmacological properties, including toxicity profiles, pharmacokinetics, and interaction with biological targets. These studies will provide critical data for regulatory agencies to determine its suitability for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze vast datasets to identify potential bioactivities and optimize molecular structures for better performance. This high-throughput approach has significantly reduced the time required to move from a lead compound to a clinical candidate.

In conclusion,2,2-Difluoro-3-(2-oxa-6-azaspiro[3.3]heptan-6-yl)propanoic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its spirocyclic framework,fluorine substituents, and aza-spiro moiety offer a rich foundation for designing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.